Cas no 6458-17-9 (6-nitro-1,3-benzoxazol-2-amine)

6-nitro-1,3-benzoxazol-2-amine structure
6458-17-9 structure
Product Name:6-nitro-1,3-benzoxazol-2-amine
CAS No:6458-17-9
MF:C7H5N3O3
MW:179.132900953293
MDL:MFCD11844837
CID:422681
PubChem ID:12251554
Update Time:2025-09-18

6-nitro-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoxazolamine, 6-nitro-
    • 6-Nitro-1,3-benzoxazol-2-amine
    • 6-Nitro-1,3-benzoxazol-2-amine, 2-Amino-6-nitrobenzo[d]oxazole
    • 6-Nitro-2-aminobenzoxazole
    • 6-nitrobenzo[d]oxazol-2-amine
    • SCHEMBL2190235
    • EN300-187930
    • 6458-17-9
    • UHYVXILHAMUPRP-UHFFFAOYSA-N
    • A918300
    • SY130063
    • AC6536
    • AKOS022961121
    • BS-32666
    • CHEMBL3309643
    • DTXSID70482475
    • MFCD11844837
    • 2-amino-6-nitrobenzoxazole
    • FT-0758268
    • DA-35966
    • STL506010
    • 6-nitro-1,3-benzoxazol-2-amine
    • MDL： MFCD11844837
    • Inchi： 1S/C7H5N3O3/c8-7-9-5-2-1-4(10(11)12)3-6(5)13-7/h1-3H,(H2,8,9)
    • InChI Key： UHYVXILHAMUPRP-UHFFFAOYSA-N
    • SMILES： O1C(N)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 179.03315
  • Monoisotopic Mass: 179.03309103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 97.9Ų

Experimental Properties

  • PSA: 95.19

6-nitro-1,3-benzoxazol-2-amine Pricemore >>

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6-nitro-1,3-benzoxazol-2-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6458-17-9)6-Nitrobenzo[d]oxazol-2-amine
Order Number:A918300
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:05
Price ($):708.0/249.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6458-17-9)6-Nitrobenzo[d]oxazol-2-amine
A918300
Purity:99%/99%
Quantity:5g/1g
Price ($):708.0/249.0
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